Cas no 112945-10-5 (Pyridine,3-methyl-4-(2-methylpropyl)-)

• Product Name: Pyridine,3-methyl-4-(2-methylpropyl)-
• CAS No: 112945-10-5
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 129992
• PubChem ID: 45079984
• Update Time: 2025-04-19

Pyridine,3-methyl-4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-methyl-4-(2-methylpropyl)-
• Pyridine, 3-methyl-4-(2-methylpropyl)- (9CI)
• SCHEMBL13261339
• 112945-10-5
• 4-Isobutyl-3-methylpyridine

• Inchi： 1S/C10H15N/c1-8(2)6-10-4-5-11-7-9(10)3/h4-5,7-8H,6H2,1-3H3
• InChI Key： LPSPNJDWBNWDDB-UHFFFAOYSA-N
• SMILES： N1C=CC(=C(C=1)C)CC(C)C

Computed Properties

• Exact Mass: 149.12055
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines